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Compound of Interest

Compound Name: Reuterin

Cat. No.: B040837 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Reuterin, a broad-spectrum antimicrobial agent. Adherence to

these procedures is critical to mitigate risks and ensure the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Reuterin, also known as 3-hydroxypropionaldehyde, is classified as a hazardous substance.

Understanding its specific risks is the first step in safe handling. The following table

summarizes the key hazards associated with Reuterin.[1][2][3]

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[2][3]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[2][3]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Irritation (Category 2A) H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1][2]
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling Reuterin.

Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and use proper glove removal

technique to avoid skin

contact.[4]

Eyes/Face

Safety glasses with side

shields or safety goggles. A

face shield is required when

there is a potential for

splashing.

Eye protection must be tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[3]

Respiratory

Use only in a well-ventilated

area.[1][2][3] A NIOSH-

approved respirator may be

required for higher-risk

activities.

Work in a chemical fume hood

is the preferred engineering

control. If a respirator is

needed, a full-face respirator

may be necessary if exposure

limits are exceeded or irritation

is experienced.[3]

Body
Laboratory coat or chemical-

protective suit.

A disposable gown made of

polyethylene-coated

polypropylene or other

laminate materials is

recommended over a standard

cloth lab coat.[4]
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A systematic approach to handling Reuterin will minimize the risk of exposure and

contamination.

1. Preparation and Precaution:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

Reuterin.[1][2][3]

Work in a designated area, preferably within a certified chemical fume hood, to ensure

adequate ventilation.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary materials and equipment before donning PPE.

2. Donning Personal Protective Equipment (PPE):

Put on your lab coat or protective suit.

Don your safety glasses or goggles and face shield.

If required by your risk assessment, put on your respirator.

Finally, put on your chemical-resistant gloves, ensuring they overlap the cuffs of your lab

coat.

3. Handling Reuterin:

Reuterin is a neat oil and should be handled with care to avoid splashes or aerosol

generation.

Use only the amount of Reuterin required for your experiment.

When transferring the substance, use appropriate tools such as a calibrated pipette with a

disposable tip.

Keep the container tightly closed when not in use.[1]
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4. Post-Handling and Decontamination:

After handling, decontaminate all surfaces and equipment that may have come into contact

with Reuterin using an appropriate cleaning agent.

Carefully remove your PPE in the reverse order it was put on, taking care to avoid

contaminating your skin or clothing. Gloves should be removed last.

Wash your hands thoroughly with soap and water after removing your gloves.[1]

Disposal Plan
Proper disposal of Reuterin and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Unused Reuterin: Dispose of unused Reuterin as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not pour it down the drain. The container should

be tightly sealed and clearly labeled.[1]

Contaminated Materials: All disposable materials that have come into contact with Reuterin,

such as gloves, pipette tips, and paper towels, must be disposed of as hazardous waste.

Place these items in a designated, sealed, and labeled hazardous waste container.

Contaminated Clothing: If your clothing becomes contaminated, remove it immediately and

wash it before reuse.[1] Heavily contaminated clothing may need to be disposed of as

hazardous waste.

Emergency Procedures
In the event of an accidental exposure, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]
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Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][3]
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Start: Prepare for Handling Reuterin

Read Safety Data Sheet (SDS)

Prepare Well-Ventilated Area
(Fume Hood)

Don Appropriate PPE

Handle Reuterin with Care

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Wash Hands Thoroughly

Dispose of Waste Properly

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Reuterin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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